(1R,3S)-3-Trifluoromethyl-cyclohexylamine

• IUPAC Name: (1R,3S)-3-(trifluoromethyl)cyclohexan-1-amine
• InChI: InChI=1S/C7H12F3N/c8-7(9,10)5-2-1-3-6(11)4-5/h5-6H,1-4,11H2/t5-,6+/m0/s1
• InChI Key: FFCACAFKNHPVNI-NTSWFWBYSA-N
• Canonical SMILES: C1CC(CC(C1)N)C(F)(F)F
• Isomeric SMILES: C1C[C@@H](C[C@@H](C1)N)C(F)(F)F
• Molecular Formula: C7H12F3N
• Molecular Weight: 167.17 g/mol

Description

(1R,3S)-3-Trifluoromethyl-cyclohexylamine is a useful research compound. Its molecular formula is C7H12F3N and its molecular weight is 167.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 200 parts of 3-aminobenzotrifluoride, 4 parts of sodium methoxide, 15 parts of 5% ruthenium on alumina, and 200 parts of dioxane is heated in an autoclave at 175°C. under 5,000 p.s.i. of hydrogen for 4 hours. The reaction mixture is cooled and filtered and the solvent is evaporated in a rotary evaporator. The residue is distilled to give 159 parts of 3-trifluoromethylcyclohexylamine, b.p. 69°-70°/27 mm.